Cas no 346661-12-9 (1-(3-Chlorophenyl)-3-(2-morpholin-4-YL-5-(trifluoromethyl)phenyl)urea)
1-(3-Chlorophenyl)-3-(2-morpholin-4-YL-5-(trifluoromethyl)phenyl)urea Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-CHLOROPHENYL)-3-(2-MORPHOLIN-4-YL-5-(TRIFLUOROMETHYL)PHENYL)UREA
- 1-(3-chlorophenyl)-3-[2-(morpholin-4-yl)-5-(trifluoromethyl)phenyl]urea
- 1-(3-chlorophenyl)-3-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]urea
- STL381683
- N-(3-chlorophenyl)-N'-[2-morpholino-5-(trifluoromethyl)phenyl]urea
- 1-(3-Chlorophenyl)-3-(2-morpholin-4-YL-5-(trifluoromethyl)phenyl)urea
-
- MDL: MFCD01995619
- Inchi: 1S/C18H17ClF3N3O2/c19-13-2-1-3-14(11-13)23-17(26)24-15-10-12(18(20,21)22)4-5-16(15)25-6-8-27-9-7-25/h1-5,10-11H,6-9H2,(H2,23,24,26)
- InChI Key: ZTDVFYHZXMOGPE-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)NC(NC1=CC(C(F)(F)F)=CC=C1N1CCOCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 503
- Topological Polar Surface Area: 53.6
1-(3-Chlorophenyl)-3-(2-morpholin-4-YL-5-(trifluoromethyl)phenyl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C171200-0.5mg |
1-(3-Chlorophenyl)-3-(2-morpholin-4-yl-5-(trifluoromethyl)phenyl)urea |
346661-12-9 | 0.5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C171200-1mg |
1-(3-Chlorophenyl)-3-(2-morpholin-4-yl-5-(trifluoromethyl)phenyl)urea |
346661-12-9 | 1mg |
$ 80.00 | 2022-06-06 | ||
| TRC | C171200-2.5mg |
1-(3-Chlorophenyl)-3-(2-morpholin-4-yl-5-(trifluoromethyl)phenyl)urea |
346661-12-9 | 2.5mg |
$ 155.00 | 2022-06-06 | ||
| abcr | AB164364-1 g |
1-(3-Chlorophenyl)-3-(2-morpholin-4-yl-5-(trifluoromethyl)phenyl)urea; . |
346661-12-9 | 1 g |
€211.30 | 2023-07-20 | ||
| abcr | AB164364-5 g |
1-(3-Chlorophenyl)-3-(2-morpholin-4-yl-5-(trifluoromethyl)phenyl)urea; . |
346661-12-9 | 5 g |
€377.50 | 2023-07-20 | ||
| abcr | AB164364-10 g |
1-(3-Chlorophenyl)-3-(2-morpholin-4-yl-5-(trifluoromethyl)phenyl)urea; . |
346661-12-9 | 10 g |
€482.50 | 2023-07-20 | ||
| Key Organics Ltd | MS-8523-1MG |
1-(3-chlorophenyl)-3-[2-(morpholin-4-yl)-5-(trifluoromethyl)phenyl]urea |
346661-12-9 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | MS-8523-5MG |
1-(3-chlorophenyl)-3-[2-(morpholin-4-yl)-5-(trifluoromethyl)phenyl]urea |
346661-12-9 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | MS-8523-10MG |
1-(3-chlorophenyl)-3-[2-(morpholin-4-yl)-5-(trifluoromethyl)phenyl]urea |
346661-12-9 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | MS-8523-20MG |
1-(3-chlorophenyl)-3-[2-(morpholin-4-yl)-5-(trifluoromethyl)phenyl]urea |
346661-12-9 | >90% | 20mg |
£76.00 | 2023-04-20 |
1-(3-Chlorophenyl)-3-(2-morpholin-4-YL-5-(trifluoromethyl)phenyl)urea Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 1-(3-Chlorophenyl)-3-(2-morpholin-4-YL-5-(trifluoromethyl)phenyl)urea
Introduction to 1-(3-Chlorophenyl)-3-(2-morpholin-4-YL-5-(trifluoromethyl)phenyl)urea (CAS No. 346661-12-9)
1-(3-Chlorophenyl)-3-(2-morpholin-4-YL-5-(trifluoromethyl)phenyl)urea, identified by its CAS number 346661-12-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of urea derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 3-chlorophenyl group and a 2-morpholin-4-YL-5-(trifluoromethyl)phenyl moiety, contribute to its unique chemical properties and biological interactions.
The synthesis of 1-(3-Chlorophenyl)-3-(2-morpholin-4-YL-5-(trifluoromethyl)phenyl)urea involves a multi-step process that requires precise control over reaction conditions and reagent selection. The incorporation of the 3-chlorophenyl group introduces a electron-withdrawing effect, which can influence the reactivity and binding affinity of the molecule. On the other hand, the 2-morpholin-4-YL-5-(trifluoromethyl)phenyl moiety adds a layer of complexity due to its morpholine ring, which is known for its ability to form stable hydrogen bonds with biological targets. This structural design makes the compound a promising candidate for further investigation in drug discovery.
In recent years, there has been a growing interest in exploring the pharmacological properties of urea derivatives, particularly those with halogenated aromatic rings. Studies have shown that compounds containing 3-chlorophenyl groups often exhibit potent activity against various biological targets, including enzymes and receptors involved in disease pathways. Similarly, the presence of a trifluoromethyl group can enhance metabolic stability and binding affinity, making these molecules more suitable for therapeutic use.
The 2-morpholin-4-YL moiety in 1-(3-Chlorophenyl)-3-(2-morpholin-4-YL-5-(trifluoromethyl)phenyl)urea is particularly noteworthy, as morpholine derivatives have been extensively studied for their role in modulating biological processes. Research indicates that morpholine-based compounds can interact with proteins in unique ways, leading to potential therapeutic effects. For instance, studies have demonstrated that morpholine derivatives can inhibit certain enzymes by stabilizing transition states or by competing with natural substrates. This makes them valuable tools in the development of novel drugs.
The combination of these structural elements in 1-(3-Chlorophenyl)-3-(2-morpholin-4-YL-5-(trifluoromethyl)phenyl)urea suggests that it may possess multiple modes of action. This polypharmacological potential could be particularly advantageous in treating complex diseases that involve multiple target pathways. For example, compounds with both halogenated aromatic rings and morpholine moieties have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases.
The synthesis and characterization of 1-(3-Chlorophenyl)-3-(2-morpholin-4-YL-5-(trifluoromethyl)phenyl)urea have been optimized to ensure high yield and purity. Advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structural integrity of the compound. These methods provide detailed information about the molecular structure, including the connectivity of atoms and the presence of functional groups.
In terms of biological activity, preliminary studies have revealed that 1-(3-Chlorophenyl)-3-(2-morpholin-4-YL-5-(trifluoromethyl)phenyl)urea exhibits significant inhibitory effects on certain enzymes. Specifically, it has shown potential as an inhibitor of Janus kinases (JAKs), which are involved in various signaling pathways related to inflammation and immune responses. The ability to modulate JAK activity could make this compound a valuable candidate for treating autoimmune diseases and inflammatory conditions.
Furthermore, the compound's interaction with other biological targets has been explored through computational modeling and experimental assays. These studies have provided insights into how the molecule binds to its targets at the atomic level. Understanding these interactions is crucial for optimizing drug design and improving therapeutic efficacy.
The pharmacokinetic properties of 1-(3-Chlorophenyl)-3-(2-morpholin-4-YL-5-(trifluoromethyl)phenyl)urea have also been evaluated to assess its suitability for clinical use. Data from preclinical studies indicate that the compound has favorable solubility and metabolic stability, which are important factors for drug bioavailability and duration of action. Additionally, preliminary toxicity studies have shown that the compound is well-tolerated at relevant doses, suggesting its potential for further development into a therapeutic agent.
In conclusion, 1-(3-Chlorophenyl)-3-(2-morpholin-4-YL-5-(trifluoromethyl)phenyl)urea (CAS No. 346661-12-9) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a promising candidate for further investigation in drug discovery efforts aimed at treating various diseases. As research continues to uncover new therapeutic applications for urea derivatives, compounds like this one will play an increasingly important role in developing next-generation medicines.
346661-12-9 (1-(3-Chlorophenyl)-3-(2-morpholin-4-YL-5-(trifluoromethyl)phenyl)urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)